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Compound of Interest

Compound Name: Valerianol

Cat. No.: B1241482

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling Valerianol, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans. While specific safety data for
pure Valerianol is limited, this guidance is based on the safety data sheets (SDS) for Valerian
essential oil, which contains Valerianol. Always consult the specific SDS for the exact material

you are using.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling
Valerianol. The following table summarizes the recommended PPE based on available safety
data for Valerian oil.[1][2][3][4][5]
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Safety glasses with side
shields or goggles. A face Must comply with standard
Eyes/Face )
shield may be necessary for EN166.[3]
splash-prone activities.[1][3]
The specific glove material
should be selected based on
Hands Chemical-resistant gloves. breakthrough time and
permeation rate for the
chemicals being handled.
Protective clothing, such as a
lab coat. For larger quantities Wear appropriate clothing to
Body or splash risks, an apron or prevent any possibility of skin

coveralls may be required.[1]

[3]L6]

contact.[3]

Respiratory

Generally not required with
adequate ventilation. If
ventilation is insufficient, a
suitable respirator must be
used.[1]

In case of insufficient
ventilation, wear suitable

respiratory equipment.[5]

Feet

Closed-toe shoes.

Open-toed footwear is
prohibited in the laboratory.[7]

Hazard Identification and Safety Precautions

The following table summarizes the hazard classifications for Valerian essential oil, which

should be considered when handling Valerianol.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://eshop.lazenskakava.cz/index.php?controller=attachment&id_attachment=1656
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://eshop.lazenskakava.cz/index.php?controller=attachment&id_attachment=1656
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://eshop.lazenskakava.cz/index.php?controller=attachment&id_attachment=1656
https://www.rainbowkingdom.co.uk/pdf/I/E/IE093/Valerian%20Essential%20Oil%20-%20CLP%20Safety%20Data%20Sheet.pdf
https://www.ucy.ac.cy/chem/wp-content/uploads/sites/12/2024/05/%CE%9A%CE%B1%CE%BD%CF%8C%CE%BD%CE%B5%CF%82-%CE%91%CF%83%CF%86%CE%B1%CE%BB%CE%B5%CE%AF%CE%B1%CF%82_ENG_EK-v2.pdf
https://www.benchchem.com/product/b1241482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

Hazard Statement

Flammable Liquid

Flammable liquid and vapor.[2][3][4][5]

Skin Corrosion/Irritation

Causes skin irritation. May cause an allergic
skin reaction.[2][4][5]

Eye Damage/Irritation

Causes serious eye irritation.[2][4][8]

Aspiration Hazard

May be fatal if swallowed and enters airways.[4]

Aquatic Hazard

Toxic to aquatic life with long-lasting effects.[2]

(410518l

General Safety Precautions:

o Work in a well-ventilated area.[9]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][3][10]

» Avoid breathing vapors or spray.[2][9]
» Avoid contact with skin and eyes.[2][9]

e Wash hands thoroughly after handling.[1][8]

e Do not eat, drink, or smoke in the work area.[9]

Procedural Workflow for Handling Valerianol

The following diagram outlines the standard operational workflow for handling Valerianol in a

laboratory setting, from initial preparation to final disposal.
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Safe handling workflow for Valerianol.
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Disposal Plan

Proper disposal of Valerianol and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Segregation: Unused Valerianol and any materials that have come into contact with it
(e.g., gloves, absorbent pads, glassware) should be collected in a designated, properly
labeled hazardous waste container.

e Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.[10][11] Consult your institution's Environmental Health and
Safety (EHS) department for specific guidelines.

o Environmental Precautions: Avoid release to the environment.[2][9] Do not dispose of
Valerianol down the drain or in the regular trash.[9]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
laboratory environment when working with Valerianol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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